Cas no 19839-53-3 (2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one;hydrochloride)

2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one;hydrochloride structure
19839-53-3 structure
Product Name:2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one;hydrochloride
CAS No:19839-53-3
MF:C18H26ClNO3
MW:339.856944561005
CID:908478
PubChem ID:24190371
Update Time:2025-04-19

2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one,hydrochloride
    • 2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
    • hydrochloride
    • NSC107317
    • NSC-107317
    • 19839-53-3
    • DTXSID50637820
    • 2,3-Dimethoxy-6-(piperidin-1-yl)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one--hydrogen chloride (1/1)
    • 2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one;hydrochloride
    • Inchi: 1S/C18H25NO3.ClH/c1-21-16-11-13-7-6-8-15(19-9-4-3-5-10-19)18(20)14(13)12-17(16)22-2;/h11-12,15H,3-10H2,1-2H3;1H
    • InChI Key: VBEABAFWFDSLIC-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C2C=C(C(=CC=2CCCC1N1CCCCC1)OC)OC

Computed Properties

  • Exact Mass: 303.18355
  • Monoisotopic Mass: 339.16
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 381
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8A^2

Experimental Properties

  • Density: 1.125
  • Boiling Point: 457.2°C at 760 mmHg
  • Flash Point: 230.3°C
  • Refractive Index: 1.549
  • PSA: 38.77
  • LogP: 3.81720
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